2-(Aminomethyl)-5-(4-Chlorophenyl)Thiophene Hydrochloride
Overview
Description
2-(Aminomethyl)-5-(4-Chlorophenyl)Thiophene Hydrochloride, also known as AMCT, is a synthetic compound that is used in scientific research and laboratory experiments. It is a heterocyclic compound and is composed of an aminomethyl group, a 4-chlorophenyl group, and a thiophene ring. AMCT is used for various scientific research applications, such as in vivo and in vitro experiments, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Antimicrobial Activity
SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY
2-aminothiophenes, including derivatives similar to 2-(Aminomethyl)-5-(4-Chlorophenyl)Thiophene Hydrochloride, are recognized for their broad biological activities, such as antimicrobial, antifungal, and antitumor effects. The study by Prasad et al. (2017) involved synthesizing ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives and evaluating their antibacterial activity, highlighting the significant potential of such compounds in developing new antimicrobial agents Prasad, Naik, Latha, & Nagulu, 2017.
Antimicrobial Activity of Some Novel Armed Thiophene Derivatives
Another study by Mabkhot et al. (2016) focused on tetrasubstituted 2-acetylthiophene derivatives for their antimicrobial properties. The research found that certain thiophene derivatives showed more potent activity against specific bacterial strains than standard drugs, suggesting the relevance of these compounds in antibiotic development and the critical role of substituents on bioactivity Mabkhot, Alatibi, El-Sayed, Al-showiman, Kheder, Wadood, Rauf, Bawazeer, & Hadda, 2016.
Synthesis Methodologies
Synthesis of novel 5‐chlorinated 2‐aminothiophenes
Puterová, Bobula, and Végh (2008) presented a novel synthesis method for 5-chlorinated 2-aminothiophenes, important as building blocks in polymer research. This method involved protecting the free amino group of 2-aminothiophenes using the Paal-Knorr reaction before electrophilic substitution, showcasing the versatility of thiophene derivatives in chemical synthesis and their applications in material science Puterová, Bobula, & Végh, 2008.
One-pot synthesis of 4-substituted 3-amino-2-cyanothiophenes
Zhang et al. (2014) developed an efficient one-pot synthesis for 4-substituted 3-amino-2-cyanothiophenes, demonstrating the potential for rapid and scalable production of thiophene-based compounds. This methodology highlights the utility of thiophenes in pharmaceutical and chemical research, offering a straightforward approach to creating complex thiophene structures Zhang, Bednarz, Lim, Hernández, & Wu, 2014.
Properties
IUPAC Name |
[5-(4-chlorophenyl)thiophen-2-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNS.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIWIXDYSIQBDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(S2)CN)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60592113 |
Source
|
| Record name | 1-[5-(4-Chlorophenyl)thiophen-2-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60592113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1166853-02-6 |
Source
|
| Record name | 1-[5-(4-Chlorophenyl)thiophen-2-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60592113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[Chloro(dimethyl)silyl]propanenitrile](/img/structure/B1591509.png)
